Cas no 54127-93-4 (2,4(1H,3H)-Pyrimidinedione, 5-(2-methoxyethyl)-)

54127-93-4 structure
Product name:2,4(1H,3H)-Pyrimidinedione, 5-(2-methoxyethyl)-
2,4(1H,3H)-Pyrimidinedione, 5-(2-methoxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione, 5-(2-methoxyethyl)-
- 5-(2-methoxyethyl)-1H-pyrimidine-2,4-dione
- DTXSID50570900
- 5-(2-Methoxyethyl)-uracil
- SCHEMBL11147060
- 5-(2-Methoxyethyl)pyrimidine-2,4(1H,3H)-dione
- 54127-93-4
- QDSSSYJCTRKILR-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C7H10N2O3/c1-12-3-2-5-4-8-7(11)9-6(5)10/h4H,2-3H2,1H3,(H2,8,9,10,11)
- InChI Key: QDSSSYJCTRKILR-UHFFFAOYSA-N
- SMILES: COCCC1=CNC(=O)NC1=O
Computed Properties
- Exact Mass: 170.0692
- Monoisotopic Mass: 170.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- PSA: 67.43
2,4(1H,3H)-Pyrimidinedione, 5-(2-methoxyethyl)- Related Literature
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Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
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Jianjun Wang,Heng-Ying Xiong,Emilie Petit,Laëtitia Bailly,Xavier Pannecoucke,Tatiana Besset Chem. Commun., 2019,55, 8784-8787
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4. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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